Cas no 2172263-70-4 (2-(ethoxymethyl)-N-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidin-4-amine)

• Product Name: 2-(ethoxymethyl)-N-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidin-4-amine
• CAS No: 2172263-70-4
• MF: C₁₂H₁₈N₄O
• MW: 234.297522068024
• CID: 5963241
• PubChem ID: 165454039
• Update Time: 2025-06-09

2-(ethoxymethyl)-N-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(ethoxymethyl)-N-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidin-4-amine
• 2172263-70-4
• EN300-1582196
• 2-(ethoxymethyl)-N-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine

• Inchi： 1S/C12H18N4O/c1-4-17-7-10-15-11-9(5-6-13-11)12(16-10)14-8(2)3/h5-6,8H,4,7H2,1-3H3,(H2,13,14,15,16)
• InChI Key： TYESDXCYBWZVIG-UHFFFAOYSA-N
• SMILES： O(CC)CC1N=C2C(C=CN2)=C(N=1)NC(C)C

Computed Properties

• Exact Mass: 234.14806121g/mol
• Monoisotopic Mass: 234.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.8Ų

Additional information on 2-(ethoxymethyl)-N-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidin-4-amine

Introduction to 2-(Ethoxymethyl)-N-(Propan-2-yl)-7H-Pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 2172263-70-4)

2-(Ethoxymethyl)-N-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine, a compound with the CAS number 2172263-70-4, is a promising molecule in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The unique structure of this compound makes it an attractive candidate for further investigation and potential therapeutic applications.

The chemical structure of 2-(ethoxymethyl)-N-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine is characterized by a pyrrolopyrimidine core with specific substituents that enhance its pharmacological properties. The ethoxymethyl group at the 2-position and the isopropylamino group at the 4-position are key functional groups that contribute to its biological activity. These substituents not only improve the solubility and bioavailability of the compound but also enhance its binding affinity to target receptors or enzymes.

Recent studies have highlighted the potential of 2-(ethoxymethyl)-N-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication by targeting key viral enzymes, such as RNA-dependent RNA polymerase (RdRp). This makes it a valuable lead compound for the development of antiviral drugs.

In addition to its antiviral properties, 2-(ethoxymethyl)-N-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine has shown promising anticancer activity. Research conducted at a leading cancer research institute demonstrated that this compound selectively inhibits the growth of various cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism behind its anticancer effects is believed to involve the modulation of cell cycle progression and induction of apoptosis in cancer cells. These findings suggest that this compound could be further developed as a novel anticancer agent.

The anti-inflammatory properties of 2-(ethoxymethyl)-N-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine have also been investigated. In vitro studies have shown that it effectively reduces the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This property makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(ethoxymethyl)-N-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Additionally, it shows low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(ethoxymethyl)-N-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine in humans. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 2-(ethoxymethyl)-N-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 2172263-70-4) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in treating a range of diseases.